Cas no 2411302-84-4 (N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide)

• Product Name: N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide
• CAS No: 2411302-84-4
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 5416967
• PubChem ID: 146106967
• Update Time: 2025-10-29

N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-Phenylpropyl)piperidin-4-yl]prop-2-enamide
• Z2517210691
• EN300-26576029
• 2411302-84-4
• N-[1-(3-Phenylpropyl)-4-piperidinyl]-2-propenamide
• N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide

• Inchi： 1S/C17H24N2O/c1-2-17(20)18-16-10-13-19(14-11-16)12-6-9-15-7-4-3-5-8-15/h2-5,7-8,16H,1,6,9-14H2,(H,18,20)
• InChI Key： FHHSHHBSPJQQNB-UHFFFAOYSA-N
• SMILES： C(NC1CCN(CCCC2=CC=CC=C2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 272.188863393g/mol
• Monoisotopic Mass: 272.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.3±45.0 °C(Predicted)
• pka: 14.44±0.20(Predicted)

Additional information on N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide

Introduction to N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide (CAS No. 2411302-84-4)

N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide (CAS No. 2411302-84-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the amide class of molecules, characterized by its amide functional group (-CO-NH-) integrated within a piperidine ring system. The presence of a 3-phenylpropyl side chain further enhances its molecular complexity, making it a promising candidate for various biochemical and pharmacological applications.

The chemical structure of N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide imparts several advantageous properties that make it suitable for drug development. The piperidine ring is known for its ability to enhance solubility and bioavailability, while the phenylpropyl group contributes to lipophilicity, which is crucial for crossing biological membranes. These characteristics collectively contribute to the compound's potential as an active pharmaceutical ingredient (API) in the treatment of various diseases.

In recent years, there has been a growing interest in exploring the therapeutic potential of amide-based compounds. Amides are widely recognized for their role in modulating biological pathways due to their ability to interact with specific enzymes and receptors. N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide, with its intricate structure, has been investigated for its potential applications in oncology, neurology, and anti-inflammatory therapies. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are pivotal in disease progression.

The pharmacological activity of N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide has been a subject of extensive research. Researchers have been particularly interested in its interaction with target proteins such as protein kinases and ion channels. These interactions are critical for developing drugs that can modulate cellular signaling pathways, thereby addressing various pathological conditions. The compound's ability to bind to these targets with high affinity has made it a valuable scaffold for medicinal chemists seeking to design novel therapeutics.

One of the most compelling aspects of N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide is its potential for structural modification. By altering the substituents on the piperidine ring or the phenylpropyl side chain, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility allows for the development of derivatives with enhanced efficacy and reduced side effects. Such modifications are essential in the iterative process of drug discovery, where optimizing a lead compound often involves multiple rounds of structural refinement.

The synthesis of N-1-(3-phenylpropyl)piperidin-4-ylprop-2-enamide presents both challenges and opportunities for synthetic chemists. The compound's complex architecture necessitates multi-step synthetic routes that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled researchers to access this compound more efficiently, paving the way for further exploration of its biological activities.

In conclusion, N-1-(3-phenylpropyl)piperidin-4-y пропенамид strong > (CAS No. 2411302 - 84 - 4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation drugs targeting various diseases.